Cas no 83796-18-3 (1,3,4-Thiadiazol-2-amine,5-(1,3-benzodioxol-5-yl)-N-phenyl-)

• Product Name: 1,3,4-Thiadiazol-2-amine,5-(1,3-benzodioxol-5-yl)-N-phenyl-
• CAS No: 83796-18-3
• MF: C₁₅H₁₁N₃O₂S
• MW: 297.331741571426
• CID: 725286
• PubChem ID: 3068775
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2-amine,5-(1,3-benzodioxol-5-yl)-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine,5-(1,3-benzodioxol-5-yl)-N-phenyl-
• 5-(1,3-Benzodioxol-5-yl)-N-phenyl-1,3,4-thiadiazol-2-amine
• 2-(1,3-Benzodioxol-5-yl)-2-phenylamino-1,3,4-thiadiazole
• 1,3,4-Thiadiazol-2-amine, 5-(1,3-benzodioxol-5-yl)-N-phenyl-
• DTXSID20232649
• 83796-18-3

• Inchi： 1S/C15H11N3O2S/c1-2-4-11(5-3-1)16-15-18-17-14(21-15)10-6-7-12-13(8-10)20-9-19-12/h1-8H,9H2,(H,16,18)
• InChI Key： NIRXRSLSDTWCDS-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1C1C=CC2=C(C=1)OCO2)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 297.057
• Monoisotopic Mass: 297.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 473.6°C at 760 mmHg
• Flash Point: 240.2°C
• Refractive Index: 1.706